Cas no 3185-97-5 (3-(2,4-dinitrophenyl)aminopropanoic acid)

3-(2,4-Dinitrophenyl)aminopropanoic acid is a nitroaromatic compound featuring a propanoic acid moiety linked to a 2,4-dinitrophenyl group via an amino bridge. This structurally unique molecule serves as a valuable intermediate in organic synthesis, particularly for the preparation of specialized dyes, fluorescent probes, and biologically active compounds. The electron-withdrawing nitro groups enhance reactivity in nucleophilic aromatic substitution reactions, while the carboxylic acid functionality provides a versatile handle for further derivatization. Its crystalline form offers excellent purity and stability under standard storage conditions. Researchers value this compound for its well-defined spectroscopic properties, including distinct UV-Vis absorption characteristics, which facilitate reaction monitoring. The compound's balanced polarity enables solubility in both polar aprotic solvents and aqueous alkaline solutions, broadening its utility in synthetic applications.
3-(2,4-dinitrophenyl)aminopropanoic acid structure
3185-97-5 structure
Product Name:3-(2,4-dinitrophenyl)aminopropanoic acid
CAS No:3185-97-5
MF:C9H9N3O6
MW:255.184262037277
CID:295084
PubChem ID:4100851
Update Time:2025-07-02

3-(2,4-dinitrophenyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • b-Alanine, N-(2,4-dinitrophenyl)-
    • 3-(2,4-dinitroanilino)propanoic acid
    • DNP-B-ALANINE
    • DNP-β-alanine
    • 3-((2,4-dinitrophenyl)amino)propanoic acid
    • 3-(2,4-dinitrophenylamino)propionic acid
    • A-alanine
    • DNP-
    • F0146-0003
    • 3-(2,4-dinitrophenyl)aminopropanoic acid
    • DNP-ALPHA-ALANINE
    • CS-0365408
    • N-(2,4-Dinitrophenyl)-beta-alanine
    • AKOS000805841
    • 3185-97-5
    • XSSZEVXYIHNWQO-UHFFFAOYSA-N
    • SCHEMBL7349997
    • SR-01000004943
    • 3-(2,4-dinitrophenylamino)propanoic acid
    • DNP-beta-alanine
    • DNP-ss-Alanin
    • DNP- beta -alanine
    • FT-0736275
    • 3-(2',4'-Dinitrophenylamino) propionic acid
    • J-018556
    • SR-01000004943-1
    • DTXSID10399316
    • MDL： MFCD00038468
    • Inchi： 1S/C9H9N3O6/c13-9(14)3-4-10-7-2-1-6(11(15)16)5-8(7)12(17)18/h1-2,5,10H,3-4H2,(H,13,14)
    • InChI Key： XSSZEVXYIHNWQO-UHFFFAOYSA-N
    • SMILES： OC(CCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 255.04900
  • Monoisotopic Mass: 255.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 140.97000
  • LogP: 2.50900

3-(2,4-dinitrophenyl)aminopropanoic acid Security Information

  • WGK Germany：3
  • Storage Condition：−20°C

3-(2,4-dinitrophenyl)aminopropanoic acid Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

3-(2,4-dinitrophenyl)aminopropanoic acid Pricemore >>

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F0146-0003-4mg
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